molecular formula C9H6ClNO B8507323 3-Cyano-2-methyl-benzoyl chloride

3-Cyano-2-methyl-benzoyl chloride

Cat. No.: B8507323
M. Wt: 179.60 g/mol
InChI Key: NYXWJYYYYZNYKD-UHFFFAOYSA-N
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Description

3-Cyano-2-methyl-benzoyl chloride is a useful research compound. Its molecular formula is C9H6ClNO and its molecular weight is 179.60 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6ClNO

Molecular Weight

179.60 g/mol

IUPAC Name

3-cyano-2-methylbenzoyl chloride

InChI

InChI=1S/C9H6ClNO/c1-6-7(5-11)3-2-4-8(6)9(10)12/h2-4H,1H3

InChI Key

NYXWJYYYYZNYKD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1C(=O)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

75 cc of thionyl chloride and 30 g of 3-cyano-2-methyl-benzoic acid [prepared by process in C. R. Acad. Sci., Vol. 235(1952), p. 1660] were refluxed for 11/2 hours and after cooling, excess thionyl chloride was removed under reduced pressure. The last traces of thionyl chloride were removed by addition of benzene and distillation under reduced pressure. The residue was purified by rectification under reduced pressure to obtain 27.4 g of 3-cyano-2-methyl-benzoyl chloride in the form of colorless crystals melting at 62° C.
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One

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